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Introduction

GSK1070916, a potent and selective small molecule inhibitor, has emerged as a significant tool
in cancer research and drug development.[1][2] Identified as a powerful antagonist of Aurora B
and Aurora C kinases, this compound demonstrates broad antitumor activity across a range of
cancer cell lines and in vivo models.[1][3] This technical guide provides an in-depth overview of
the properties, mechanism of action, and practical applications of GSK1070916 for
researchers, scientists, and professionals in the field of oncology drug discovery.

It is important to note that while the topic specifies CAS number 802580-12-7, extensive
research has identified the correct and widely referenced CAS number for GSK1070916 as
942918-07-2.[4][5] This guide will proceed with the correct CAS number.

Core Properties of GSK1070916

GSK1070916 is a synthetic organic molecule belonging to the azaindole class of compounds.
[6] Its chemical and physical properties are summarized in the table below.
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Property Value Source

CAS Number 942918-07-2 [4][5]

GSK-1070916, GSK-
Synonyms [41[7]
1070916A, compound 17k

Molecular Formula C28H33N503 [7]
Molecular Weight 507.27 g/mol [7]
Class Synthetic organic [7]

Mechanism of Action: Selective Inhibition of Aurora
B/C Kinases

GSK1070916 functions as a reversible and ATP-competitive inhibitor of Aurora B and Aurora C
kinases.[5][8] It exhibits high selectivity for these two kinases over the closely related Aurora A
kinase.[5][8] The Aurora kinase family plays a critical role in the regulation of mitosis, and their
overexpression is a common feature in many human cancers.[1][7]

The inhibitory activity of GSK1070916 against Aurora B and C is characterized by a remarkably
slow dissociation rate, leading to a long residence time on the target enzymes.[2][8] This
prolonged engagement is a distinguishing feature that may contribute to its potent and
sustained cellular activity.[8]

The inhibition of Aurora B kinase by GSK1070916 disrupts several critical mitotic events. A
primary downstream effect is the dose-dependent inhibition of the phosphorylation of histone
H3 at serine 10 (pHH3-Ser10), a specific substrate of Aurora B kinase.[1][6] This disruption of
normal mitotic progression does not lead to a mitotic arrest. Instead, cells fail to undergo proper
cytokinesis, resulting in endoreduplication and the formation of polyploid cells, which ultimately
triggers apoptosis.[1]
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Caption: A generalized experimental workflow for in vitro studies with GSK1070916.

In Vivo Studies and Pharmacodynamics

In murine xenograft models, intraperitoneal administration of GSK1070916 has been shown to
inhibit the phosphorylation of Histone H3 in a dose-dependent manner. [2][6]This
pharmacodynamic effect correlates with the antitumor activity observed in these models.
[6]Studies have also investigated the pharmacokinetic profile of GSK1070916, measuring its
concentrations in blood and tumor tissues following administration. [6]

Potential for Drug Resistance

Research has indicated that the overexpression of the ATP-binding cassette (ABC) transporter
ABCBL1 (also known as P-glycoprotein or MDR1) can confer acquired resistance to
GSK1070916 in cancer cells. [3]GSK1070916 has been identified as a substrate for ABCB1,
and its efflux from cancer cells by this transporter can reduce its intracellular concentration and
thereby its efficacy. [3]This finding has important implications for the clinical development of
GSK1070916 and suggests that co-administration with an ABCB1 inhibitor could be a strategy
to overcome resistance. [3]

Clinical Development

A Phase 1 clinical trial has been completed to assess the safety, dosage, and toxicity of
GSK1070916 in patients with advanced solid tumors. [7]
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Safety and Handling

As a potent cytotoxic agent, GSK1070916 should be handled with appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses. All handling
should be performed in a designated area, such as a chemical fume hood, to minimize the risk
of exposure. Consult the relevant Safety Data Sheet (SDS) for detailed handling and disposal
instructions.

Conclusion

GSK1070916 is a highly potent and selective inhibitor of Aurora B and C kinases with
significant potential as an anticancer agent. Its well-defined mechanism of action and broad-
spectrum activity make it an invaluable tool for both basic cancer research and clinical drug
development. This guide provides a comprehensive overview to support the effective utilization
of GSK1070916 in the laboratory and to inform its potential therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://portlandpress.com/biochemj/article/427/1/115/553/Biochemical-characterization-of-GSK1070916-a
https://www.benchchem.com/product/b1284462?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/19567821/
https://pubmed.ncbi.nlm.nih.gov/19567821/
https://pubs.acs.org/doi/abs/10.1021/jm901870q
https://pmc.ncbi.nlm.nih.gov/articles/PMC7841342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7841342/
https://www.abmole.com/products/gsk1070916.html
https://www.selleckchem.com/products/gsk1070916.html
https://www.researchgate.net/publication/26331714_GSK1070916_a_potent_Aurora_BC_kinase_inhibitor_with_broad_antitumor_activity_in_tissue_culture_cells_and_human_tumor_xenograft_models
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=8358
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=8358
https://portlandpress.com/biochemj/article/420/2/259/44893/Biochemical-characterization-of-GSK1070916-a
https://www.benchchem.com/product/b1284462/docs#gsk1070916-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1284462/docs#gsk1070916-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1284462/docs#gsk1070916-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1284462/docs#gsk1070916-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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